D,L-Mevalonic Acid Dicyclohexylammonium Salt

Specification

• CAS No.: 1215802-31-5
• Molecular Formula: C18H35NO4
• Molecular Weight: 329.481
• IUPAC Name: N-cyclohexylcyclohexanamine;3,5-dihydroxy-3-methylpentanoic acid
• Standard InChI: InChI=1S/C12H23N.C6H12O4/c1-3-7-11(8-4-1)13-12-9-5-2-6-10-12;1-6(10,2-3-7)4-5(8)9/h11-13H,1-10H2;7,10H,2-4H2,1H3,(H,8,9)
• Standard InChI Key: DCKUKHIZWLYMEF-UHFFFAOYSA-N
• SMILES: CC(CCO)(CC(=O)O)O.C1CCC(CC1)NC2CCCCC2

Introduction

Identifier Type	Value
Chemical Name	D,L-Mevalonic Acid Dicyclohexylammonium Salt
CAS Number	1215802-31-5
Molecular Formula	C₁₈H₃₅NO₄
Molecular Weight	329.47 g/mol
PubChem CID	71750723
DSSTox Substance ID	DTXSID20858121
Wikidata	Q82853645

The compound is also known by several synonyms including Hiochic Acid Dicyclohexylammonium Salt, 3,5-Dihydroxy-3-(methyl) Pentanoic Acid Dicyclohexylammonium Salt, N-cyclohexylcyclohexanamine;3,5-dihydroxy-3-methylpentanoic acid, and Dicyclohexylamine 3,5-dihydroxy-3-methylpentanoate.

Physical and Chemical Properties

Structural Characteristics

D,L-Mevalonic Acid Dicyclohexylammonium Salt consists of mevalonic acid (3,5-dihydroxy-3-methylpentanoic acid) ionically bound to dicyclohexylamine. The molecular structure represents a salt where the carboxylic acid group of mevalonic acid is deprotonated and paired with the protonated amine from dicyclohexylamine. The compound contains the core structure of mevalonic acid, which features a five-carbon backbone with hydroxyl groups at the 3 and 5 positions, a methyl group at position 3, and a carboxylic acid group.

The dicyclohexylammonium counterion significantly increases the molecular weight and alters the physical properties of the compound compared to free mevalonic acid, particularly enhancing stability and facilitating handling in laboratory settings. This salt formation is a common approach in organic chemistry to stabilize acids by creating a solid-state compound with improved handling characteristics.

Physical Properties

The physical properties of D,L-Mevalonic Acid Dicyclohexylammonium Salt are crucial for researchers to understand for proper handling, storage, and experimental design. Based on manufacturer specifications and safety data sheets, the compound has the following physical properties:

Property	Value
Physical State	Solid
Molecular Weight	329.47 g/mol
Recommended Storage Temperature	-20°C
Transport Temperature	Ambient temperature
Water Hazard Class (WGK)	1 (low hazard to water)

The compound is typically stored in glass containers to maintain stability and purity. The recommended storage temperature of -20°C suggests that the compound may be susceptible to degradation at higher temperatures, which is important for researchers to consider when planning experiments and handling protocols.

Hazard Type	Classification
Acute Toxicity (Oral)	Category 4
Skin Corrosion/Irritation	Category 2
Serious Eye Damage/Eye Irritation	Category 2A
Specific Target Organ Toxicity (Single Exposure)	Category 3

These classifications indicate that the compound can cause harmful effects if swallowed, can irritate the skin and eyes, and may cause respiratory irritation. The hazard classifications are consistent across multiple safety data sheets, suggesting reliable information regarding the compound's potential hazards.

Package Size	Container Type	Approximate Price (EUR)	Lead Time
50 mg	Glass	€229.00	3-4 weeks
100 mg	Glass	€409.00	3-4 weeks
250 mg	Glass	€749.00	3-4 weeks
500 mg	Glass	€1,359.00	3-4 weeks
1 g	Glass	€2,479.00	3-4 weeks

Volume discounts are available for larger orders, with approximately 5% discount for orders of 6 or more units and 10% discount for orders of 24 or more units. The relatively high cost per milligram (€4.58/mg for the smallest package) reflects the specialized nature of this research chemical and likely the complexity involved in its production and purification.

Quality Specifications and Analysis

Commercial sources of D,L-Mevalonic Acid Dicyclohexylammonium Salt specify certain quality parameters to ensure suitability for research applications:

Specification	Value
Purity	≥95%
Identity	Corresponds to reference standard
Form	Reported in certificate of analysis
Color	Reported in certificate of analysis

Suppliers typically provide certificates of analysis with each batch, documenting the quality control testing performed to verify the compound's identity and purity. These certificates are critical for researchers to ensure experimental reproducibility and reliability of results.

Research Applications and Significance

Pharmaceutical and Therapeutic Relevance

While D,L-Mevalonic Acid Dicyclohexylammonium Salt itself is explicitly labeled for research purposes only, studies involving this compound contribute to several areas of pharmaceutical interest:

• Cholesterol synthesis research: Since mevalonic acid is a key intermediate in cholesterol biosynthesis, research using this compound can inform the development of cholesterol-lowering therapies.

• Cancer research: The mevalonate pathway has been implicated in certain cancer types, making compounds that allow for its study potentially valuable in oncology research.

• Rare genetic disorder studies: Mevalonate kinase deficiency and related disorders involve the abnormal metabolism of mevalonic acid, making this compound relevant to research on these rare conditions.

These applications highlight the compound's importance as a research tool rather than a direct therapeutic agent, supporting the development of scientific knowledge that may eventually lead to new therapeutic approaches.